Cas no 2819702-16-2 ((5-(trifluoromethyl)pyridin-3-yl-2,4,6-d3)boronic acid)

• Product Name: (5-(trifluoromethyl)pyridin-3-yl-2,4,6-d3)boronic acid
• CAS No: 2819702-16-2
• MF: C₆H₅BF₃NO₂
• MW: 193.93409705162
• CID: 6821273
• PubChem ID: 172403919
• Update Time: 2025-02-19

(5-(trifluoromethyl)pyridin-3-yl-2,4,6-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

• CS-19147
• (5-(trifluoromethyl)pyridin-3-yl-2,4,6-d3)boronic acid
• 2819702-16-2

• Inchi： 1S/C6H5BF3NO2/c8-6(9,10)4-1-5(7(12)13)3-11-2-4/h1-3,12-13H/i1D,2D,3D
• InChI Key： SFBQNNGMEKUJAN-CBYSEHNBSA-N
• SMILES： FC(C1C([2H])=NC([2H])=C(B(O)O)C=1[2H])(F)F

Computed Properties

• Exact Mass: 194.0553733Da
• Monoisotopic Mass: 194.0553733Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų